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Introduction

Rebamipide is a gastroprotective agent used in the treatment of gastritis and gastric ulcers.[1]
It functions by stimulating prostaglandin generation in the gastric mucosa, enhancing the
quality of ulcer healing, and protecting the mucosa from injury.[1] Accurate and sensitive
determination of rebamipide in pharmaceutical formulations and biological fluids is crucial for
quality control and pharmacokinetic studies. While various analytical methods like
spectrophotometry and chromatography exist, electrochemical methods, particularly
voltammetry, offer a rapid, cost-effective, and highly sensitive alternative.[2][3][4]

This document provides detailed application notes and protocols for the electrochemical
determination of rebamipide using anodic differential pulse voltammetry (A-DPV). The method
described herein utilizes a zinc oxide nanoparticle/carbon nanotube modified electrode
(ZnONP/CNT/ME), which has demonstrated excellent electrocatalytic activity towards the
oxidation of rebamipide.[2]

Principle of the Method

The electrochemical determination of rebamipide is based on its oxidation at the surface of a
modified working electrode. When a potential is applied, rebamipide undergoes an irreversible
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oxidation reaction, generating a current that is directly proportional to its concentration in the
sample.[2] Differential pulse voltammetry is employed to enhance the signal-to-noise ratio,
resulting in improved sensitivity. The modified electrode, featuring zinc oxide nanoparticles and
carbon nanotubes, provides a large electroactive surface area and enhances electron transfer
kinetics, leading to a more sensitive and stable response.[2]

Quantitative Data Summary

The following table summarizes the key quantitative performance parameters of the described
anodic differential pulse voltammetry method for rebamipide determination.[2]

Parameter Value

Linear Range 0.09 - 12.37 pg/mL

Limit of Detection (LOD) 0.028 pg/mL

Limit of Quantification (LOQ) 0.086 pg/mL

Regression Equation | (WA)=a*C (ug/mL) +b
Correlation Coefficient (r2) >0.99

Recovery in Spiked Human Serum 99.75% - 100.14%

Experimental Workflow

The overall experimental workflow for the voltammetric determination of rebamipide is
illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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